Cas no 10365-62-5 (Phenol,4,4'-(1,5-pentanediyl)bis-)

Phenol,4,4'-(1,5-pentanediyl)bis- structure
10365-62-5 structure
Product Name:Phenol,4,4'-(1,5-pentanediyl)bis-
CAS No:10365-62-5
MF:C17H20O2
MW:256.339505195618
CID:229351
PubChem ID:257838
Update Time:2025-04-19

Phenol,4,4'-(1,5-pentanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-(1,5-pentanediyl)bis-
    • 4-[5-(4-hydroxyphenyl)pentyl]phenol
    • 1,5-Bis-(4-hydroxyphenyl)-pentan
    • 1,5-Bis-(4-hydroxy-phenyl)-pentan
    • 1,5-bis(4-hydroxyphenyl)pentane
    • 1,5-Bis-(4-hydroxyphenyl)pentane
    • 4,4'-Pentandiyl-di-phenol
    • 4,4'-pentane-1,5-diyldiphenol
    • 4,4'-pentanediyl-di-phenol
    • AC1L5XN1
    • AC1Q7A7V
    • AR-1F8129
    • CHEMBL1795588
    • CTK4A2294
    • NSC86423
    • SureCN253453
    • SCHEMBL253453
    • DTXSID50292913
    • 10365-62-5
    • NSC-86423
    • VEHPPSVZSCLARW-UHFFFAOYSA-N
    • Inchi: 1S/C17H20O2/c18-16-10-6-14(7-11-16)4-2-1-3-5-15-8-12-17(19)13-9-15/h6-13,18-19H,1-5H2
    • InChI Key: VEHPPSVZSCLARW-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)CCCCCC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 256.1464
  • Monoisotopic Mass: 256.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.117
  • Boiling Point: 438.5°Cat760mmHg
  • Flash Point: 206.8°C
  • Refractive Index: 1.595
  • PSA: 40.46
  • LogP: 4.05330
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